3-(Dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one

• CAS RN: 53012-99-0
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 3-(dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H16FNO/c1-9(8-14(2)3)12(15)10-4-6-11(13)7-5-10/h4-7,9H,8H2,1-3H3
• InChI Key: SRKRSCMXPYMZCR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C)C(=O)C1=CC=C(C=C1)F

Description

3-(Dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C12H16FNO and its molecular weight is 209.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15.2 g. (0.10 mole) of 4'-fluoropropiophenone, 8.2 g. (0.10 mole) of dimethylamine hydrochloride, 3.6 g. (0.12 mole) of paraformaldehyde in 20 ml. of absolute alcohol was stirred at 95°-100°C for three hours. The mixture is cooled and the precipitated product is filtered. The product is dissolved in water, made alkaline with sodium hydroxide. The free base is extracted into ether. The ether layer is dried over anhydrous sodium sulfate and concentrated in vacuo to give 3-dimethylamino-4'-fluoro-2methylpropiophenone